Benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate

• Molecular Formula: C17H22O3
• Molecular Weight: 274.35 g/mol
• IUPAC Name: benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate
• InChI: InChI=1S/C17H22O3/c1-17(2,14-8-10-15(18)11-9-14)16(19)20-12-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
• InChI Key: HXDSJCNBGQDJFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCC(=O)CC1)C(=O)OCC2=CC=CC=C2

Description

Benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate is a useful research compound. Its molecular formula is C17H22O3 and its molecular weight is 274.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-2-(4-oxocyclohexyl)propanoic acid (0.184 g, 1 mmol) and DIPEA (0.192 mL, 1.100 mmol) in acetonitrile (1 mL) and CHCl3 (1 mL) was added benzyl bromide (0.131 mL, 1.100 mmol) and the mixture was stirred at rt overnight. The reaction mixture was evaporated to dryness and purified by silica gel FCC (0-5% EtOAC in DCM) to afford benzyl 2-methyl-2-(4-oxocyclohexyl)propanoate as a clear oil (184 mg), which was dissolved in CH2Cl2 (2 mL) was treated with Deoxo-Fluor® (0.442 mL, 2.40 mmol), followed by the addition of EtOH (5.8 mL). The resulting yellowish solution was stirred at rt overnight. The reaction mixture was diluted with sat. NaHCO3 and EtOAc. The organic phase was separated and washed with water, sat. NaCl, dried over anhydrous MgSO4, filtered and dried to yield a yellow oil. The crude product was purified by silica gel FCC (1:1 hexane-DCM) to afford benzyl 2-(4,4-difluorocyclohexyl)-2-methylpropanoate as a clear oil (143 mg) which was hydrogenated (0.053 g of 10% Pd—C, EtOAc) under balloon pressure for 4 h. The suspension was filtered and evaporated to dryness to afford Cap P-21. 1H NMR (500 MHz, CDCl3) δ ppm 2.08-2.23 (2H, m), 1.64-1.85 (5H, m), 1.36-1.54 (2H, m), 1.12-1.29 (6H, m).